N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-propan-2-yl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide

• IUPAC Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-propan-2-yl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C14H19N5OS/c1-7(2)12-15-10-5-4-9(6-11(10)16-12)13(20)17-14-19-18-8(3)21-14/h7,9H,4-6H2,1-3H3,(H,15,16)(H,17,19,20)
• InChI Key: UEFJEQGVJTWSTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2CCC3=C(C2)NC(=N3)C(C)C
• Molecular Formula: C14H19N5OS
• Molecular Weight: 305.40 g/mol

Description

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-propan-2-yl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide is a complex organic compound featuring a thiadiazole ring fused with a benzimidazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the formation of the thiadiazole ring followed by the construction of the benzimidazole ring. Key reagents and conditions include hydrazine derivatives, carboxylic acids, and cyclization agents. The reaction conditions often require precise temperature control and the use of catalysts to ensure high yield and purity.

Industrial Production Methods: On an industrial scale, the synthesis of this compound is optimized for efficiency and cost-effectiveness. Large-scale reactors and continuous flow processes are employed to handle the chemical reactions. Purification steps, such as recrystallization and chromatography, are integrated into the production line to achieve pharmaceutical-grade purity.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are used.

• Substitution: Nucleophilic substitution reactions are facilitated by strong bases or nucleophiles.

Major Products Formed: The major products from these reactions include oxidized derivatives, reduced forms, and substituted analogs, which can be further utilized in various applications.

Scientific Research Applications

Chemistry: In chemistry, this compound serves as a versatile intermediate for the synthesis of more complex molecules. Its structural features make it suitable for creating derivatives with enhanced properties.

Biology: Biologically, this compound has shown potential as an antimicrobial agent. Its ability to disrupt microbial cell walls and inhibit growth makes it a candidate for developing new antibiotics.

Medicine: Medically, this compound has been studied for its cytotoxic properties against cancer cells. Its mechanism of action involves interfering with cellular pathways critical for cancer cell survival.

Industry: In industry, this compound is used in the development of advanced materials, such as polymers and coatings, due to its chemical stability and reactivity.

Mechanism of Action

The compound exerts its effects through specific molecular targets and pathways. For instance, in cancer treatment, it may inhibit key signaling pathways involved in cell proliferation and apoptosis. The exact mechanism can vary depending on the biological context and the specific derivatives involved.

Comparison with Similar Compounds

• 1,3,4-Thiadiazole derivatives: These compounds share the thiadiazole ring and are known for their antimicrobial and anticancer properties.

• Benzimidazole derivatives: These compounds contain the benzimidazole moiety and are used in various pharmaceutical applications.

Uniqueness: N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-propan-2-yl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide stands out due to its unique combination of structural features, which contribute to its diverse applications and enhanced biological activity.

This comprehensive overview highlights the significance of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-propan-2-yl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide in scientific research and industrial applications. Its multifaceted nature makes it a valuable compound in the advancement of various fields.

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